Cas no 10591-31-8 (2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester)

2,4-Diacetyl Deuteroporphyrin IX Dimethyl Ester Properties

Names and Identifiers

• 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diacetyl-3,8,13,17-tetramethyl-, 2,18-dimethyl ester
• 2,4 DIACETYL DEUTEROPORPHYRIN IX DIMETHYL ESTER
• 2,4-Diacetyl deuteroporphyrin IX dimethyl ester,Dimethyl-8,13-bis(acetyl)-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diacetyl-3,8,13,17-tetramethyl-, 2,18-dimethyl est...
• 2,4-Diacetyl deuteroporphyrin IX dimethyl ester
• 2,4-diacetyldeuteroporphyrin dimethyl ester
• 3,8-diacetyldeuteroporphyrin dimethyl ester
• 31,81-dioxo-mesoporphyrin-dimethyl ester
• diacetyldeuteroporphyrin ix dimethyl ester
• DIMETHY-8,13-BIS(ACETYL)-3,7,12,17-TETRAMETHYL-21H,23H-PORPHINE-2,18-DIPROPIONATE
• Dimethyl-8,13-bis(acetyl)-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• diacetyldeuteroporphyrin IX dimethyl ester, synthetic
• Dimethyl 7,12-diacetyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
• methyl 3-[(13Z)-8-acetyl-13-(1-hydroxyethylidene)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-23H-porphyrin-2-yl]propanoate
• DIACETYLDEUTEROPORPHYRIN IX DIMETHYL
• NSC19439
• 10591-31-8
• SCHEMBL8071131
• AKOS024319692
• 2,18-Dimethyl 7,12-diacetyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoate
• NSC-19439
• DTXSID201128508
• methyl 3-[8,13-diacetyl-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
• OBXOKWVEHMQDLZ-UQOVXMQRSA-N
• 2,4-DIACETYL DEUTEROPORPHYRIN IX DIMETHYL ESTER
• +Expand

• InChIKey： PVSULQIRKUZBRZ-KVVZJMPESA-N
• Inchi： InChI=1S/C36H38N4O6/c1-17-23(9-11-33(43)45-7)29-16-30-24(10-12-34(44)46-8)18(2)26(38-30)14-31-36(22(6)42)20(4)28(40-31)15-32-35(21(5)41)19(3)27(39-32)13-25(17)37-29/h13-16,39-40H,9-12H2,1-8H3/b25-13-,26-14-,27-13-,28-15+,29-16-,30-16-,31-14-,32-15+
• SMILES： COC(CCC1=C(C)C2N=C1C=C1N=C(C=C3NC(=CC4NC(C=2)=C(C)C=4C(=O)C)C(C)=C3C(=O)C)C(C)=C1CCC(OC)=O)=O

Computed Properties

• Exact Mass: 622.27900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 622.279135
• Heavy Atom Count: 46
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 144

Experimental Properties

• LogP: 3.18000
• PSA: 143.04000
• Refractive Index: 1.59
• Boiling Point: 1092.3±65.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 614.4±34.3 °C
• Density: 1.2±0.1 g/cm3